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Compound of Interest

Compound Name:
5-Bromoimidazo[1,2-a]pyridine

hydrobromide

Cat. No.: B1289497 Get Quote

Safeguarding Research: Handling 5-
Bromoimidazo[1,2-a]pyridine Hydrobromide
For Immediate Release: This document provides essential safety and logistical guidance for

researchers, scientists, and drug development professionals handling 5-Bromoimidazo[1,2-
a]pyridine hydrobromide (CAS No. 603301-13-9). Adherence to these protocols is critical for

ensuring personnel safety and proper environmental stewardship. While a specific Safety Data

Sheet (SDS) for this compound is not readily available, the following recommendations are

based on data from closely related bromo-imidazo-pyridine derivatives and hydrobromide salts.

These compounds are generally classified as skin and eye irritants and may cause respiratory

irritation.[1][2]

Essential Safety Information
A thorough risk assessment should be conducted before handling this compound. The following

table summarizes key safety information based on available data for analogous compounds.
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Property Value Reference

Chemical Name
5-Bromoimidazo[1,2-a]pyridine

hydrobromide

CAS Number 603301-13-9 [3][4][5]

Molecular Formula C₇H₅BrN₂·HBr [3]

Molecular Weight 277.94 g/mol [3]

Appearance Solid (form may vary)

GHS Hazard Class

Based on analogous

compounds: Skin Irritant

(Category 2), Eye Irritant

(Category 2A), Specific Target

Organ Toxicity - Single

Exposure (Category 3,

Respiratory System)

[1][2]

Hazard Statements

H315: Causes skin irritation.

H319: Causes serious eye

irritation. H335: May cause

respiratory irritation.

[1][2]

Signal Word Warning [1][2]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense against exposure. The following

PPE is mandatory when handling 5-Bromoimidazo[1,2-a]pyridine hydrobromide:
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PPE Category Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., nitrile, neoprene).

To prevent skin contact and

absorption.

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles. A face shield is

recommended when handling

larger quantities or when there

is a significant risk of

splashing.

To protect the eyes from dust

particles and splashes.

Body Protection
A properly fitting laboratory

coat.

To protect skin and personal

clothing from contamination.

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95 or higher) is

required when handling the

powder outside of a certified

chemical fume hood or glove

box.

To prevent inhalation of the

powdered compound.

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational workflow is crucial for minimizing exposure and ensuring

experimental integrity.

Preparation:

Designate a specific work area for handling the compound, preferably within a certified

chemical fume hood.

Ensure that an emergency eyewash station and safety shower are readily accessible.

Assemble all necessary equipment and reagents before handling the compound.
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Don the required PPE as outlined in the table above.

Weighing and Aliquoting:

Perform all weighing and aliquoting of the solid compound within a chemical fume hood or

a balance enclosure to control dust.

Use anti-static weighing dishes to prevent dispersal of the powder.

Handle the compound gently to minimize the generation of airborne dust.

Dissolution:

When preparing solutions, add the solid 5-Bromoimidazo[1,2-a]pyridine hydrobromide
to the solvent slowly.

If heating is required, use a controlled heating mantle and ensure proper ventilation.

Post-Handling:

Thoroughly decontaminate the work area with an appropriate solvent (e.g., 70% ethanol)

and wipe it clean.

Carefully remove and dispose of contaminated PPE in the designated hazardous waste

container.

Wash hands thoroughly with soap and water after handling is complete.

Disposal Plan: Managing Chemical Waste
Proper disposal of 5-Bromoimidazo[1,2-a]pyridine hydrobromide and associated materials

is essential to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation:

All solid waste, including contaminated consumables (e.g., weigh boats, pipette tips,

gloves), must be collected in a dedicated, clearly labeled hazardous waste container.
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Liquid waste containing this compound should be collected in a separate, compatible, and

labeled container for halogenated organic waste.[6]

Do not mix this waste with other waste streams.

Container Management:

Waste containers must be kept closed except when adding waste.

Store waste containers in a designated satellite accumulation area that is secure and well-

ventilated.

Final Disposal:

All waste must be disposed of through the institution's environmental health and safety

(EHS) office or a licensed hazardous waste disposal contractor.

Follow all local, state, and federal regulations for the disposal of hazardous chemical

waste.[7]

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes

at an emergency eyewash station. Seek prompt medical attention.[8]

Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with

soap and water for at least 15 minutes. Seek medical attention if irritation persists.[8]

Inhalation: Move the affected individual to fresh air. If breathing is difficult, administer oxygen

and seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[9][10]

Spill:
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Small Spill: For a small spill that can be safely cleaned up, wear appropriate PPE, cover

the spill with an inert absorbent material (e.g., vermiculite, sand), and carefully sweep it

into a designated hazardous waste container.

Large Spill: In the event of a large spill, evacuate the area immediately, secure the

location, and contact your institution's EHS department or emergency response team.[8]

Experimental Workflow and Safety Diagram
The following diagram illustrates the key steps and safety considerations for handling 5-
Bromoimidazo[1,2-a]pyridine hydrobromide.
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Workflow for Handling 5-Bromoimidazo[1,2-a]pyridine Hydrobromide
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Caption: A step-by-step workflow for the safe handling of 5-Bromoimidazo[1,2-a]pyridine
hydrobromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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